Cas no 331956-10-6 ((1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine)

• Product Name: (1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine
• CAS No: 331956-10-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 3067619
• PubChem ID: 1917754
• Update Time: 2025-06-12

(1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine Chemical and Physical Properties

Names and Identifiers

• (1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine
• AG-205/05243029
• N'-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine
• 331956-10-6
• N '-Benzo[1,3]dioxol-5-ylmethyl-N,N-dimethyl-propane-1,3-diamine
• N'-(1,3-benzodioxol-5-ylmethyl)-N,N-dimethylpropane-1,3-diamine
• (2h-1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine
• AB00090544-01
• n '-benzo[1,3]dioxol-5-ylmethyl-n , n-dimethyl-propane-1,3-diamine
• CCG-24827
• N-(1,3-benzodioxol-5-ylmethyl)-N',N'-dimethylpropane-1,3-diamine
• AKOS000284800
• N1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N3,N3-dimethylpropane-1,3-diamine
• CS-0332921
• N-(1,3-benzodioxol-5-ylmethyl)-N-[3-(dimethylamino)propyl]amine
• STK034195
• Cambridge id 5614143
• SCHEMBL7551724
• EU-0083708

• MDL： MFCD00444191
• Inchi： 1S/C13H20N2O2/c1-15(2)7-3-6-14-9-11-4-5-12-13(8-11)17-10-16-12/h4-5,8,14H,3,6-7,9-10H2,1-2H3
• InChI Key： BGROOSOHEJHFDU-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNCCCN(C)C

Computed Properties

• Exact Mass: 236.152477885Da
• Monoisotopic Mass: 236.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.7Ų

Additional information on (1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine

Recent Advances in the Study of 331956-10-6 and (1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine in Chemical Biology and Medicine

The compound with the CAS number 331956-10-6, also known as (1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzodioxole and dimethylaminopropylamine moieties, exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in treating neurological disorders and cancer.

One of the key areas of research has been the synthesis and optimization of 331956-10-6. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the condensation of piperonal with dimethylaminopropylamine, followed by purification using high-performance liquid chromatography (HPLC). This advancement is critical for further preclinical and clinical studies.

In terms of pharmacological activity, (1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine has shown potent affinity for serotonin and dopamine receptors. A recent in vitro study demonstrated its ability to modulate neurotransmitter release, suggesting potential applications in treating depression and anxiety disorders. Additionally, its interaction with sigma-1 receptors has been explored, indicating neuroprotective effects that could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another groundbreaking study, published in Cancer Research (2024), investigated the anti-cancer properties of 331956-10-6. The compound was found to inhibit the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway and disrupts cancer cell metabolism. These findings highlight its potential as an adjunct therapy in oncology, though further in vivo studies are needed to confirm its efficacy and safety.

Despite these promising results, challenges remain in the development of 331956-10-6 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have shown that the compound has a relatively short half-life, prompting researchers to explore prodrug strategies or formulation improvements to enhance its therapeutic window.

In conclusion, the latest research on 331956-10-6 and (1,3-benzodioxol-5-ylmethyl)[3-(dimethylamino)propyl]amine underscores its multifaceted potential in chemical biology and medicine. From its optimized synthesis to its diverse pharmacological activities, this compound represents a valuable tool for both basic research and drug development. Future studies should focus on overcoming current limitations and translating these findings into clinical applications.